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Compound of Interest

Compound Name: Antitumor agent-120

Cat. No.: B2600699

Application Notes and Protocols: Antitumor Agent-
120

Audience: Researchers, scientists, and drug development professionals.

Introduction: Antitumor Agent-120 is a novel investigational molecule demonstrating potent
anti-proliferative and pro-apoptotic activity in preclinical cancer models. These application notes
provide detailed protocols for its administration in mice, focusing on dosage, experimental
workflows, and efficacy evaluation in tumor-bearing mouse models.

Data Presentation

Table 1: Dosage and Administration of Antitumor Agent-120 in Mice
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Parameter Details

10 mg/mL solution in 5% DMSO, 40% PEG300,

Formulation
5% Tween 80, 50% Saline
Routes of Administration Intravenous (1V), Intraperitoneal (IP), Oral (PO)
Dosage Range 5 mg/kg to 50 mg/kg
Dosing Frequency Once daily (QD) or twice daily (BID)

_ 14-28 days, depending on the tumor model and
Treatment Duration _
study endpoint

Table 2: Recommended Dosing for Different Mouse Tumor Models

. Route of Dosing
Tumor Model Cell Line . . Dose (mg/kg)
Administration Schedule

Pancreatic
Ductal

) KPC IP 25 QD
Adenocarcinoma
(PDAC)
Non-Small Cell
Lung Cancer LLC v 10 BID
(NSCLC)
Colorectal

CT26 PO 50 QD

Cancer (CRC)
Breast Cancer 4T1 IP 20 QD

Experimental Protocols

1. Animal Models

All animal experiments should be conducted in accordance with institutional guidelines and
approved by the Institutional Animal Care and Use Committee (IACUC).
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Species: Immunocompromised mice (e.g., NOD-scid gamma (NSG)) or syngeneic mouse
models (e.g., C57BL/6, BALB/c), depending on the tumor model.

Age/Weight: 6-8 weeks old, 18-22 g.

Acclimatization: Animals should be acclimatized for at least one week before the start of the
experiment.

. Tumor Model Establishment

Subcutaneous Tumor Implantation:

[e]

Harvest cancer cells during their exponential growth phase.

[e]

Resuspend the cells in sterile PBS or Matrigel at a concentration of 1 x 10"7 cells/mL.

o

Inject 100 pL of the cell suspension (1 x 1076 cells) subcutaneously into the flank of the
mouse.

o

Allow tumors to grow to a palpable size (e.g., 100-150 mms3) before initiating treatment.
. Preparation and Administration of Antitumor Agent-120
Preparation:

o Warm the vehicle (5% DMSO, 40% PEG300, 5% Tween 80, 50% Saline) to room
temperature.

o Add the appropriate amount of Antitumor Agent-120 to the vehicle to achieve the desired
final concentration.

o Vortex thoroughly to ensure complete dissolution.
Administration:

o Intravenous (IV): Administer via the tail vein using a 27-gauge needle. The injection
volume should be approximately 100 pL.
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o Intraperitoneal (IP): Inject into the lower right quadrant of the abdomen using a 27-gauge
needle. The injection volume should be approximately 200 pL.

o Oral (PO): Administer using an oral gavage needle. The gavage volume should be
approximately 200 pL.

. Efficacy Evaluation
Tumor Volume Measurement:
o Measure tumor dimensions (length and width) using digital calipers every 2-3 days.
o Calculate tumor volume using the formula: Volume = (Length x Width?) / 2.

Body Weight: Monitor and record the body weight of each mouse every 2-3 days as an
indicator of toxicity.

Survival Analysis: Monitor mice for signs of morbidity and euthanize them when necessary.
Record the date of death or euthanasia for survival analysis.

Endpoint Analysis: At the end of the study, euthanize the mice and collect tumors and other
relevant tissues for further analysis (e.qg., histology, biomarker analysis).

Mandatory Visualizations
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Antitumor Agent-120
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 To cite this document: BenchChem. [Antitumor agent-120 dosage and administration in
mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2600699#antitumor-agent-120-dosage-and-

administration-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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